Cas no 58654-20-9 (Oxacyclododec-9-en-2-one, 12-methyl-, (9E)-)
58654-20-9 structure
Product Name:Oxacyclododec-9-en-2-one, 12-methyl-, (9E)-
CAS No:58654-20-9
MF:C12H20O2
MW:196.286004066467
CID:341341
PubChem ID:566541
Update Time:2025-04-19
Oxacyclododec-9-en-2-one, 12-methyl-, (9E)- Chemical and Physical Properties
Names and Identifiers
-
- Oxacyclododec-9-en-2-one, 12-methyl-, (9E)-
- 12-methyl-1-oxacyclododec-9-en-2-one
- 58654-20-9
- DTXSID70340682
-
- Inchi: 1S/C12H20O2/c1-11-9-7-5-3-2-4-6-8-10-12(13)14-11/h5,7,11H,2-4,6,8-10H2,1H3
- InChI Key: IYNKPPZNZQQWKC-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCC=CCC1C)=O
Computed Properties
- Exact Mass: 196.1464
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Oxacyclododec-9-en-2-one, 12-methyl-, (9E)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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